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Compound of Interest

Compound Name: 3-Amino-4-methylpicolinamide

Cat. No.: B12859581

Get Quote

CAS Number: 1612242-49-5 Chemical Name: 3-Amino-4-methylpyridine-2-carboxamide

Molecular Formula: C

H

N

O Molecular Weight: 151.17 g/mol

Executive Summary
3-Amino-4-methylpicolinamide is a critical heterocyclic building block in medicinal chemistry.

[1] Unlike the more common 4-substituted picolinamides (e.g., Sorafenib intermediates), this

scaffold features a 3-amino group adjacent to the amide "warhead." This specific substitution

pattern has been identified as a key determinant for potency and CNS penetration in the

development of metabotropic glutamate receptor subtype 4 (mGlu4) positive allosteric

modulators (PAMs), offering new therapeutic avenues for Parkinson’s disease.

Chemical Identity & Physicochemical Properties[2]
[3][4][5]
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The molecule consists of a pyridine ring substituted with a carboxamide at position 2, a primary

amine at position 3, and a methyl group at position 4. The proximity of the 3-amino group to the

2-carboxamide creates an intramolecular hydrogen bond, locking the conformation and

influencing ligand-receptor binding kinetics.

Property Data Note

Appearance Off-white to pale yellow solid Typical of amino-pyridines

Predicted LogP ~0.2 - 0.5
Amphiphilic; good CNS

penetration potential

pKa (Predicted) ~6.5 (Pyridine N) Weakly basic

H-Bond Donors 2 (–NH₂, –CONH₂)
Critical for active site

interaction

H-Bond Acceptors 3 (Pyridine N, C=O, –NH₂)

Solubility DMSO, Methanol, dilute acid
Limited solubility in non-polar

solvents

Synthesis & Manufacturing Protocols
The synthesis of 3-Amino-4-methylpicolinamide typically avoids direct nitration due to

regioselectivity issues. The most robust industrial route involves the functionalization of 3-

amino-4-methylpyridine or the conversion of the corresponding nitrile.

Route A: The Cyanation-Hydrolysis Pathway (Industrial
Preferred)
This route ensures regioselectivity at the 2-position via Reissert-Henze type chemistry or Pd-

catalyzed cyanation.

Starting Material: 3-Amino-4-methylpyridine (CAS 3430-27-1).

Step 1 (Protection): Protection of the 3-amino group (e.g., Acetyl or Boc) to prevent side

reactions.
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Step 2 (N-Oxidation): Oxidation using m-CPBA or H₂O₂/Urea to form the N-oxide.

Step 3 (Cyanation): Treatment with TMSCN and Dimethylcarbamoyl chloride (Reissert-

Henze conditions) to introduce the nitrile at C2.

Step 4 (Hydrolysis): Controlled hydrolysis of the nitrile to the primary amide using basic

conditions (H₂O₂, NaOH) or catalytic hydration (Parkins catalyst).

Step 5 (Deprotection): Removal of the amino protecting group.

Route B: From 3-Amino-4-methylpicolinic Acid (Lab
Scale)
Direct amide coupling if the carboxylic acid precursor is available.

Activation: 3-Amino-4-methylpicolinic acid + HATU/EDC in DMF.

Amidation: Addition of Ammonium Chloride (NH₄Cl) or Ammonia (NH₃) in dioxane.

Purification: Silica gel chromatography (DCM/MeOH gradient).

Visualization: Synthesis Workflow
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Caption: Step-wise synthetic pathway from the commercially available pyridine precursor to the

target picolinamide.

Reactivity & Derivatization Logic
The 3-amino-4-methylpicolinamide scaffold is "bifunctional," allowing for the construction of

fused heterocycles or extended amide chains.

Scaffold Cyclization (Fused Systems)
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Pyrido[3,2-d]pyrimidines: Reacting the C2-amide and C3-amine with orthoesters or

aldehydes leads to cyclization. This is a common strategy for generating kinase inhibitor

cores.

Reagent: Triethyl orthoformate or PhCHO/oxidant.

Amide "Warhead" Modification
mGlu4 PAM Optimization: The primary amide is often left unsubstituted to act as a hydrogen

bond donor/acceptor in the allosteric pocket. However, the C3-amine is frequently

derivatized (e.g., sulfonylation or arylation) to reach into hydrophobic sub-pockets.

Applications in Drug Discovery[4][5][6][7]
Core Application: mGlu4 Positive Allosteric Modulators
(PAMs)
The most significant application of this specific scaffold is in the optimization of mGlu4 PAMs

for the treatment of Parkinson's Disease.

Mechanism: mGlu4 is a Gi/o-coupled GPCR located presynaptically in the globus pallidus.

Activation reduces GABAergic transmission.

Role of the Scaffold: Research indicates that the 3-amino substituent on the picolinamide

core is crucial for balancing potency with CNS physicochemical properties (low efflux ratio).

Key Compound: This scaffold is a direct precursor/analog to the VU0477886 series, where

the picolinamide "head" anchors the molecule in the glutamate binding site, while the 3-

amino derivatives extend into the allosteric domain.

Visualization: mGlu4 Signaling & PAM Action
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Caption: Mechanism of action for mGlu4 PAMs derived from the 3-aminopicolinamide scaffold.

Safety & Handling
While specific toxicological data for CAS 1612242-49-5 is limited, handling should follow

protocols for aminopyridines, which are known potassium channel blockers.

Hazard Classification (Predicted): Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2.
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PPE: Nitrile gloves, safety goggles, and particulate respirator (N95/P2).

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The amino group is

susceptible to oxidation over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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